Cas no 106433-44-7 (Propanamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-N-(aminosulfonyl)-)

• Product Name: Propanamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-N-(aminosulfonyl)-
• CAS No: 106433-44-7
• MF: C₈H₁₄N₆O₃S₃
• MW: 338.430156230927
• CID: 127144
• PubChem ID: 4626625
• Update Time: 2025-05-20

Propanamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-N-(aminosulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-N-(aminosulfonyl)-
• [3-[[[2-(Diaminomethyleneamino)-4-thiazolyl]methyl]thio]propionyl]sulfamide
• AC1NDIWP
• ANW-43011
• CTK3J2242
• CTK8E2939
• UNII-3V359F2S9X
• 3-[[[2-[(Aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-N-(aminosulfonyl)propanamide
• [3-[[[2-(Diaminomethyleneamino)-4-thiazolyl]methyl]thio]propionyl]sulfamide (Famotidine Impurity)
• N-(amino-sulfonyl)-3-[[[2-[(diaminomethylene)amino] thiazol-4-yl]methyl]thio]-propanamide
• Q27258065
• Famotidine impurity C [EP]
• Famotidine sulfamoyl propanamide
• SCHEMBL9647560
• 3-(((2-((Diaminomethylidene)amino)thiazol-4-yl)methyl)sulfanyl)-N-sulfamoylpropanamide
• FAMOTIDINE IMPURITY C [EP IMPURITY]
• 3V359F2S9X
• 3-(((2-Guanidinothiazol-4-yl)methyl)thio)-N-sulfamoylpropanamide
• BPCROVNHEMFQOD-UHFFFAOYSA-N
• J-001590
• DTXSID40147600
• 106433-44-7
• Propanamide, 3-(((2-((aminoiminomethyl)amino)-4-thiazolyl)methyl)thio)-N-(aminosulfonyl)-
• N-Sulfamyl-3-[(2-guanidinothiazol-4-yl)methylthio]propionamide
• Famotidine specified impurity C [EP]
• 3-[[2-(diaminomethylideneamino)-1,3-thiazol-4-yl]methylsulfanyl]-N-sulfamoylpropanamide

• Inchi： 1S/C8H14N6O3S3/c9-7(10)13-8-12-5(4-19-8)3-18-2-1-6(15)14-20(11,16)17/h4H,1-3H2,(H,14,15)(H2,11,16,17)(H4,9,10,12,13)
• InChI Key： BPCROVNHEMFQOD-UHFFFAOYSA-N
• SMILES： S(CC1=CSC(/N=C(\N)/N)=N1)CCC(NS(N)(=O)=O)=O

Computed Properties

• Exact Mass: 338.02922
• Monoisotopic Mass: 338.02895185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 229Ų

Experimental Properties

• Melting Point: 148-150°C dec.
• PSA: 166.55

Additional information on Propanamide,3-[[[2-[(aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-N-(aminosulfonyl)-

Propanamide, 3-[[[2-[(Aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-N-(aminosulfonyl)- (CAS No. 106433-44-7)

The compound Propanamide, 3-[[[2-[(Aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-N-(aminosulfonyl)- (CAS No. 106433-44-7) is a complex organic molecule with a unique structure that combines thiazole, sulfonamide, and amide functional groups. This compound has garnered attention in the fields of medicinal chemistry and materials science due to its potential applications in drug development and advanced materials. The molecule's structure is characterized by a thiazole ring substituted with a thioether group and an aminoiminomethyl amino group, along with an N-(aminosulfonyl) propanamide moiety.

Recent studies have highlighted the importance of thiazole-containing compounds in medicinal chemistry. Thiazoles are known for their diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The presence of the thioether group in this compound further enhances its reactivity and stability, making it a promising candidate for various chemical reactions. The N-(aminosulfonyl) group adds to the molecule's versatility, as sulfonamides are widely used in pharmaceuticals due to their ability to modulate enzyme activity and improve drug bioavailability.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled the efficient formation of the thiazole ring and subsequent functionalization with the thioether and sulfonamide groups.

The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Studies have shown that the molecule exhibits semiconducting behavior, which could be harnessed in thin-film transistors or light-emitting diodes (LEDs). Furthermore, its sulfur-containing groups contribute to its thermal stability, making it suitable for high-temperature applications.

From an environmental perspective, researchers are investigating the biodegradability and toxicity of this compound to ensure its safe use in industrial and medical applications. Preliminary studies suggest that the molecule is not inherently toxic at low concentrations but requires further testing to fully understand its environmental impact.

In conclusion, Propanamide, 3-[[[2-[(Aminoiminomethyl)amino]-4-thiazolyl]methyl]thio]-N-(aminosulfonyl)- (CAS No. 106433-44-7) is a multifaceted compound with potential applications across multiple disciplines. Its structure provides a platform for exploring new chemical reactions and developing innovative materials. As research continues to uncover its properties and capabilities, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.